N-(3,5-dimethoxyphenyl)-N'-propylthiourea

• IUPAC Name: 1-(3,5-dimethoxyphenyl)-3-propylthiourea
• InChI: InChI=1S/C12H18N2O2S/c1-4-5-13-12(17)14-9-6-10(15-2)8-11(7-9)16-3/h6-8H,4-5H2,1-3H3,(H2,13,14,17)
• InChI Key: FGVBCVVVHWBRBM-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=S)NC1=CC(=CC(=C1)OC)OC
• Molecular Formula: C12H18N2O2S
• Molecular Weight: 254.35 g/mol

Description

N-(3,5-dimethoxyphenyl)-N’-propylthiourea is an organic compound that belongs to the class of thioureas It is characterized by the presence of a thiourea group attached to a 3,5-dimethoxyphenyl ring and a propyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,5-dimethoxyphenyl)-N’-propylthiourea typically involves the reaction of 3,5-dimethoxyaniline with propyl isothiocyanate. The reaction is carried out in an appropriate solvent, such as ethanol or acetonitrile, under reflux conditions. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

While specific industrial production methods for N-(3,5-dimethoxyphenyl)-N’-propylthiourea are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(3,5-dimethoxyphenyl)-N’-propylthiourea can undergo various chemical reactions, including:

Oxidation: The thiourea group can be oxidized to form sulfonyl derivatives.

Reduction: The compound can be reduced to form corresponding amines.

Substitution: The methoxy groups on the phenyl ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like sodium hydride or potassium tert-butoxide can be used to facilitate nucleophilic substitution.

Major Products Formed

Oxidation: Sulfonyl derivatives.

Reduction: Corresponding amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-N’-propylthiourea has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of N-(3,5-dimethoxyphenyl)-N’-propylthiourea involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or interfere with cellular pathways, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(3,5-dimethoxyphenyl)imidodicarbonimidic diamide: Shares a similar phenyl ring structure with methoxy groups.

3,4-Dimethoxyphenethylamine: Another compound with methoxy groups on the phenyl ring, but with different functional groups.

Uniqueness

N-(3,5-dimethoxyphenyl)-N’-propylthiourea is unique due to the presence of both the thiourea group and the propyl chain, which confer distinct chemical and biological properties